Cas no 2248362-48-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]propanoate
• CAS No: 2248362-48-1
• MF: C₂₀H₁₃ClN₂O₅
• MW: 396.78062415123
• CID: 6401333
• PubChem ID: 165866146
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]propanoate
• EN300-6522684
• 2248362-48-1

• Inchi： 1S/C20H13ClN2O5/c21-13-7-5-12(6-8-13)16-11-22-17(27-16)9-10-18(24)28-23-19(25)14-3-1-2-4-15(14)20(23)26/h1-8,11H,9-10H2
• InChI Key： SMUXQNPRNQGEEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)O1

Computed Properties

• Exact Mass: 396.0512992g/mol
• Monoisotopic Mass: 396.0512992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]propanoate (CAS No. 2248362-48-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]propanoate, identified by the CAS registry number 2248362-48-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique properties and functionalities. The structure of this compound incorporates an isoindole ring system fused with a propionate ester group and a substituted oxazole moiety. The presence of the oxazole ring and the chlorophenyl substituent introduces additional electronic and steric effects that can influence its reactivity and biological activity.

Recent studies have highlighted the importance of isoindole derivatives in drug design and development. For instance, researchers have explored the use of isoindole-containing compounds as potential inhibitors of various enzymes and receptors involved in disease pathways. The propanoate ester group in this compound may serve as a bioisostere or a linker for further functionalization, enabling its integration into larger molecular frameworks. Additionally, the chlorophenyl group is known to enhance lipophilicity and improve drug-like properties such as permeability and solubility.

The synthesis of this compound likely involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. The construction of the isoindole core typically requires a cyclocondensation reaction between an aldehyde or ketone and an amine derivative under specific conditions. The introduction of the oxazole moiety may involve a similar approach or alternative methods such as cyclization reactions using appropriate precursors.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block for drug discovery programs. Its structure suggests potential use in medicinal chemistry for targeting specific biological systems. For example, the oxazole ring is often associated with anti-inflammatory and antitumor activities, while the isoindole system has been linked to antioxidant properties.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity. Furthermore, computational chemistry tools can be employed to predict its physicochemical properties, such as logP values and hydrogen bonding capacities.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-chlorophenyl)-1,3 oxazol 2 yl]propanoate represents a valuable addition to the library of isoindole derivatives with promising prospects in chemical research and development. Its unique structural features make it a candidate for further exploration in both academic and industrial settings.